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Compound of Interest

Compound Name: Amfenac-d5

Cat. No.: B12388588

For researchers and drug development professionals, the procurement of high-quality, reliable
deuterated internal standards is a critical step in ensuring the accuracy and reproducibility of
bioanalytical data. This technical guide provides an in-depth overview of the commercial
landscape for Amfenac-d5, a deuterated analog of the non-steroidal anti-inflammatory drug
(NSAID) Amfenac. This guide is intended to assist in the strategic selection of a suitable
supplier for research purposes.

Commercial Supplier Landscape for Amfenac-d5

Several specialized chemical suppliers offer Amfenac-d5 and its salt forms. The availability,
product specifications, and purchasing details often require direct inquiry. Below is a
comparative summary of key information gathered from various commercial suppliers. It is
important to note that pricing and real-time availability are dynamic and necessitate direct
contact with the vendors.
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Molecular
. Product Catalog Molecular . Stated CAS
Supplier Weight ( .
Name Number Formula Purity Number
g/mol )
Acanthus Amfenac- AMF-16- C15H7D5N  Not Pending .
Research D5 002-10mg NaO3 Specified QC
Amfenac-
_ AMF-16- C15H10D5 Not Made to 61618-27-
D5 Sodium -~
001 NNaO4+ Specified Order 7
Hydrate
Cerilliant Amfenac-
. _ . B130739- C15H7D5N Certificate Not
(MilliporeSi  d5 Sodium 282.28 ] )
10 NaO3 of Analysis  Available
gma) Salt
MedchemE  Amfenac- Not Not Not Not
. . . " In-stock .
Xpress d5 sodium Specified Specified Specified Specified
Amfenac-
Pharmaffili ] Not C15H9D5N Request Not
d5 Sodium N 300.3 N
ates Specified NaO4 CoA Specified
Hydrate
Simson Amfenac-
_ C15H7D5N Certificate
Pharma D5 Sodium  A1580001 282.28 ) NA
o NaO3 of Analysis
Limited Salt
TLC
Pharmaceu Amfenac- C15H8NO Backordere  Not
A-872 260.31
tical d5 3D5 d Specified
Standards
VIVAN Life ~ Amfenac VLDL- CisH7DsN CoA
_ 282.29 _ NA
Sciences D5 00320 NaOs Provided
Xcess Amfenac
C15H14NN Not
Bioscience D5 Sodium  M8737-10 300.30 >98% -
a04 Specified
s Hydrate

Strategic Supplier Selection Workflow
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The process of selecting a commercial supplier for a critical research material like Amfenac-d5
should be systematic. The following workflow outlines the key decision points and actions

required to ensure the procurement of a suitable product that meets the rigorous demands of
your research.
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Identify Research Need
(Amfenac-d5 Internal Standard)

'

Initial Supplier Screening
(Online Catalogs, Databases)

Direct Supplier Inquiry

Request Quotation
(Price, Pack Size)

Request Certificate of Analysis (CoA) Inquire on Availability
(Purity, Identity) (Lead Time, Stock Status)

Evaluate Supplier Responses

Compare Key Metrics:
- Purity & Identity (CoA)
- Price per mg
- Lead Time
- Documentation Quality

Select Optimal Supplier

'

[ Issue Purchase Order

'

Receive & Verify Material
(QC Check against CoA)

'

Material Approved for Research Use

Click to download full resolution via product page

Supplier selection workflow for Amfenac-d5.
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Methodological Considerations for the Use of
Amfenac-d5

While specific experimental protocols are proprietary to the end-user's laboratory and
application, the primary use of Amfenac-d5 is as an internal standard in bioanalytical methods,
most commonly Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The
following is a generalized workflow for the development of such a method.

General Bioanalytical Method Development Workflow
using a Deuterated Internal Standard
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Procure Amfenac (Analyte)
& Amfenac-d5 (Internal Standard)

'

Prepare Primary Stock Solutions
(e.g., in DMSO, Methanol)

Mass Spectrometer Tuning
(Optimize MRM Transitions for
Analyte and IS)

Develop Chromatographic Method
(Column, Mobile Phase Selection)

Prepare Calibration Standards
& Quiality Controls (QCs)
in Biological Matrix

Optimize Sample Extraction
(e.g., Protein Precipitation,
SPE, LLE)

Method Validation
(Accuracy, Precision, Linearity,
LLOQ, Stability)

Analysis of Study Samples

Click to download full resolution via product page

Bioanalytical method development workflow.
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Key Experimental Considerations:

» Purity and Identity Verification: Upon receipt, it is best practice to independently verify the
identity and purity of the Amfenac-d5 standard, for example, by high-resolution mass
spectrometry and NMR, to confirm the isotopic labeling pattern and absence of significant
impurities.

e Mass Spectrometry Tuning: The deuterated standard will have a different mass-to-charge
ratio (m/z) than the parent compound. It is essential to optimize the precursor and product
ion transitions for both Amfenac and Amfenac-d5 in the mass spectrometer.

o Chromatographic Co-elution: Ideally, the deuterated internal standard should co-elute with
the analyte to ensure that any matrix effects are compensated for effectively. The five
deuterium atoms on the benzoyl ring of Amfenac-d5 should have a minimal impact on its
chromatographic behavior relative to Amfenac.

 Stability: The stability of Amfenac-d5 in stock solutions and in the biological matrix under the
conditions of the experiment (e.g., freeze-thaw cycles, bench-top stability) should be
assessed during method validation.

This guide provides a foundational framework for the procurement and application of Amfenac-
d5 in a research setting. Due to the specialized nature of this product, direct and detailed
communication with potential suppliers is paramount to ensuring the success of subsequent
experimental work.

» To cite this document: BenchChem. [Navigating the Sourcing of Amfenac-d5 for Preclinical
Research: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388588#commercial-suppliers-of-amfenac-d5-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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